Cas no 847900-75-8 (Quinoline, 5-bromo-2-chloro-4-(trifluoromethyl)-)

Quinoline, 5-bromo-2-chloro-4-(trifluoromethyl)- structure
847900-75-8 structure
Product Name:Quinoline, 5-bromo-2-chloro-4-(trifluoromethyl)-
CAS No:847900-75-8
MF:C10H4BrClF3N
MW:310.497671127319
CID:4219785
PubChem ID:83400964
Update Time:2025-04-24

Quinoline, 5-bromo-2-chloro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Quinoline, 5-bromo-2-chloro-4-(trifluoromethyl)-
    • 5-BROMO-2-CHLORO-4-TRIFLUOROMETHYL-QUINOLINE
    • 847900-75-8
    • Inchi: 1S/C10H4BrClF3N/c11-6-2-1-3-7-9(6)5(10(13,14)15)4-8(12)16-7/h1-4H
    • InChI Key: OEFSHEJCWCOVBS-UHFFFAOYSA-N
    • SMILES: N1C2C(=C(Br)C=CC=2)C(C(F)(F)F)=CC=1Cl

Computed Properties

  • Exact Mass: 308.91677Da
  • Monoisotopic Mass: 308.91677Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 12.9Ų

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